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Compound of Interest

Compound Name: ZSET-845

Cat. No.: B1663202 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the available data on ZSET-845, a

notable cognitive enhancer. The information is tailored for researchers, scientists, and

professionals involved in drug development, offering a consolidated resource for understanding

its characteristics and leveraging it in experimental settings.

Core Properties of ZSET-845
Property Value

Molecular Formula C₂₁H₁₈N₂O

Molecular Weight 314.38

CAS Number 324077-62-5

Solubility and Stock Solution Preparation
While explicit solubility limits in various solvents are not publicly detailed, practical guidance for

the preparation of stock solutions is available. This information is critical for ensuring the

accurate and effective use of ZSET-845 in experimental assays. The following table, derived

from supplier data, outlines the solvent volumes required to prepare stock solutions of ZSET-
845 at various concentrations. Dimethyl sulfoxide (DMSO) is a commonly used solvent for
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creating initial high-concentration stock solutions of similar organic compounds, which are then

further diluted in aqueous buffers or cell culture media for final experimental use.

Table 1: Preparation of ZSET-845 Stock Solutions

Desired
Concentration

Mass of ZSET-845

1 mg 5 mg 10 mg

Volume of Solvent to

Add

1 mM 3.1809 mL 15.9043 mL 31.8086 mL

5 mM 0.6362 mL 3.1809 mL 6.3617 mL

10 mM 0.3181 mL 1.5904 mL 3.1809 mL

50 mM 0.0636 mL 0.3181 mL 0.6362 mL

Experimental Protocols
Preparation of Stock Solutions
A standardized protocol for preparing stock solutions of ZSET-845 for in vitro and in vivo

studies is outlined below.

Objective: To prepare a concentrated stock solution of ZSET-845 for subsequent dilution to

working concentrations.

Materials:

ZSET-845 (powder)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated pipettes
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Procedure:

Accurately weigh the desired mass of ZSET-845 powder (e.g., 1 mg, 5 mg, or 10 mg).

Transfer the powder to a sterile vial.

Add the calculated volume of DMSO to achieve the desired stock concentration as indicated

in Table 1.

Vortex the solution until the ZSET-845 is completely dissolved. Gentle warming or sonication

can be used to aid dissolution if necessary.

Store the stock solution at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw

cycles.

Note: For cell-based assays, the final concentration of DMSO in the culture medium should

typically be kept below 0.5% to avoid cytotoxicity. For animal studies, further dilution in a

suitable vehicle is required.

Mechanism of Action: Enhancement of Cholinergic
Activity
ZSET-845 is characterized as a cognitive enhancer that functions by increasing the activity of

choline acetyltransferase (ChAT).[1] ChAT is the enzyme responsible for the synthesis of the

neurotransmitter acetylcholine from its precursors, choline and acetyl-CoA. By enhancing ChAT

activity, ZSET-845 promotes the production of acetylcholine, a key neurotransmitter involved in

learning and memory.

The simplified logical workflow of ZSET-845's action is depicted in the following diagram.
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Caption: Logical workflow of ZSET-845's mechanism of action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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